Cas no 1241-09-4 (Benzeneacetonitrile, a-[(4-methoxy-3-nitrophenyl)methylene]-4-nitro-)

• Product Name: Benzeneacetonitrile, a-[(4-methoxy-3-nitrophenyl)methylene]-4-nitro-
• CAS No: 1241-09-4
• MF: C₁₆H₁₁N₃O₅
• MW: 325.275643587112
• CID: 151159
• PubChem ID: 1551770
• Update Time: 2025-04-19

Benzeneacetonitrile, a-[(4-methoxy-3-nitrophenyl)methylene]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-[(4-methoxy-3-nitrophenyl)methylene]-4-nitro-
• (Z)-3-(4-methoxy-3-nitrophenyl)-2-(4-nitrophenyl)prop-2-enenitrile
• * 3-(4-Methoxy-3-nitro-phenyl)-2-(4-nitro-phenyl)-acrylonitril
• * 3-< 4-Methoxy-3-nitro-phenyl> -2-< 4-nitro-phenyl> -acrylonitril
• 3-(3-(Hydroxy(oxido)amino)-4-methoxyphenyl)-2-(4-(hydroxy(oxido)amino)phenyl)acrylonitrile
• AC1LT5TC
• HMS557B16
• NSC202004
• 1241-09-4
• (alphaZ)-alpha-[(4-Methoxy-3-nitrophenyl)methylene]-4-nitrobenzeneacetonitrile
• 3-(4-methoxy-3-nitrophenyl)-2-(4-nitrophenyl)prop-2-enenitrile, (Z)-
• alpha-[(4-Methoxy-3-nitrophenyl)methylene]-4-nitrobenzeneacetonitrile
• NSC 202004
• SEH422DG8W
• CCG-249636
• Benzeneacetonitrile, alpha-[(4-methoxy-3-nitrophenyl)methylene]-4-nitro-, (alphaZ)-
• (Z)-3-(4-methoxy-3-nitro-phenyl)-2-(4-nitrophenyl)prop-2-enenitrile
• 1089300-37-7
• NSC-202004

• Inchi： 1S/C16H11N3O5/c1-24-16-7-2-11(9-15(16)19(22)23)8-13(10-17)12-3-5-14(6-4-12)18(20)21/h2-9H,1H3/b13-8+
• InChI Key： HQUZEVHAMSZKCG-MDWZMJQESA-N
• SMILES： O(C)C1C=CC(/C=C(\C#N)/C2C=CC(=CC=2)[N+](=O)[O-])=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.06993
• Monoisotopic Mass: 325.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.392g/cm3
• Boiling Point: 506.8ºC at 760 mmHg
• Flash Point: 260.3ºC
• Refractive Index: 1.663
• PSA: 119.3
• LogP: 4.62218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes